Cas no 451503-30-3 ((S)-(4-Bromophenyl)(phenyl)methanamine hydrochloride)
(S)-(4-Bromophenyl)(phenyl)methanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-(4-Bromophenyl)(phenyl)methanamine hydrochloride
- (S)-4-Bromo-alpha-phenyl-benzenemethanamine HCl
- (S)-(4-Bromophenyl)(phenyl)methanaminehydrochloride
- WS-00163
- 451503-30-3
- (1S)-1-(4-bromophenyl)-1-phenylmethanamine hydrochloride
- CS-0162137
- (S)-(4-bromophenyl)-phenylmethanamine;hydrochloride
- MFCD32062608
- Y14844
-
- Inchi: 1S/C13H12BrN.ClH/c14-12-8-6-11(7-9-12)13(15)10-4-2-1-3-5-10;/h1-9,13H,15H2;1H/t13-;/m0./s1
- InChI Key: SZWHELGYDLPWLM-ZOWNYOTGSA-N
- SMILES: BrC1C=CC(=CC=1)[C@H](C1C=CC=CC=1)N.Cl
Computed Properties
- Exact Mass: 296.99199g/mol
- Monoisotopic Mass: 296.99199g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26
(S)-(4-Bromophenyl)(phenyl)methanamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SW568-200mg |
(S)-(4-Bromophenyl)(phenyl)methanamine hydrochloride |
451503-30-3 | 95% | 200mg |
2671.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SW568-50mg |
(S)-(4-Bromophenyl)(phenyl)methanamine hydrochloride |
451503-30-3 | 95% | 50mg |
1069.0CNY | 2021-07-17 | |
| eNovation Chemicals LLC | Y1228772-1g |
(S)-(4-Bromophenyl)(phenyl)methanamine hydrochloride |
451503-30-3 | 95% | 1g |
$1100 | 2024-06-03 | |
| eNovation Chemicals LLC | Y1228772-1g |
(S)-(4-bromophenyl)(phenyl)methanamine hydrochloride |
451503-30-3 | 95% | 1g |
$1100 | 2025-02-19 | |
| Aaron | AR01KKOT-100mg |
(S)-(4-Bromophenyl)(phenyl)methanaminehydrochloride |
451503-30-3 | 95% | 100mg |
$283.00 | 2025-02-12 | |
| Aaron | AR01KKOT-250mg |
(S)-(4-Bromophenyl)(phenyl)methanaminehydrochloride |
451503-30-3 | 95% | 250mg |
$424.00 | 2025-02-12 | |
| 1PlusChem | 1P01KKGH-100mg |
(S)-(4-Bromophenyl)(phenyl)methanaminehydrochloride |
451503-30-3 | 95% | 100mg |
$258.00 | 2024-05-02 | |
| 1PlusChem | 1P01KKGH-250mg |
(S)-(4-Bromophenyl)(phenyl)methanaminehydrochloride |
451503-30-3 | 95% | 250mg |
$387.00 | 2024-05-02 | |
| 1PlusChem | 1P01KKGH-1g |
(S)-(4-Bromophenyl)(phenyl)methanaminehydrochloride |
451503-30-3 | 95% | 1g |
$992.00 | 2024-05-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1232777-100mg |
(S)-(4-Bromophenyl)(phenyl)methanamine hydrochloride |
451503-30-3 | 95% | 100mg |
¥2962.00 | 2024-05-13 |
(S)-(4-Bromophenyl)(phenyl)methanamine hydrochloride Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
Additional information on (S)-(4-Bromophenyl)(phenyl)methanamine hydrochloride
Comprehensive Overview of (S)-(4-Bromophenyl)(phenyl)methanamine hydrochloride (CAS No. 451503-30-3)
The compound (S)-(4-Bromophenyl)(phenyl)methanamine hydrochloride (CAS No. 451503-30-3) is a chiral amine derivative with significant applications in pharmaceutical research and organic synthesis. Its molecular structure features a 4-bromophenyl group and a phenyl group attached to a central methanamine scaffold, with the (S)-enantiomer configuration providing stereochemical specificity. This compound is widely utilized in the development of bioactive molecules, particularly in the field of asymmetric catalysis and drug discovery.
In recent years, the demand for chiral amines like (S)-(4-Bromophenyl)(phenyl)methanamine hydrochloride has surged due to their role in designing enantioselective catalysts and therapeutic agents. Researchers are increasingly focusing on green chemistry and sustainable synthesis methods to produce such compounds, aligning with global trends toward environmentally friendly practices. The 4-bromophenyl moiety in this molecule also makes it a valuable intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic chemistry.
The hydrochloride salt form of this compound enhances its solubility and stability, making it suitable for various experimental conditions. Its CAS No. 451503-30-3 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings. Common queries include "synthesis of (S)-(4-Bromophenyl)(phenyl)methanamine hydrochloride" and "applications of chiral amines in drug development," highlighting its interdisciplinary importance.
From a pharmacological perspective, (S)-(4-Bromophenyl)(phenyl)methanamine hydrochloride has been explored for its potential as a building block in CNS-active compounds. The phenyl and bromophenyl groups contribute to its lipophilicity, which is crucial for blood-brain barrier penetration. This property is particularly relevant in the context of neurodegenerative disease research, a hot topic in current medical science.
Quality control and analytical characterization of CAS No. 451503-30-3 are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and enantiomeric excess. The compound's chiral purity is especially important, as even minor impurities can significantly impact experimental outcomes in asymmetric synthesis.
In material science, derivatives of (S)-(4-Bromophenyl)(phenyl)methanamine have shown promise in the development of advanced organic materials. The bromine atom present in the structure offers a handle for further functionalization, enabling the creation of complex molecular architectures. This versatility addresses the growing need for tailor-made materials in electronics and nanotechnology applications.
The storage and handling of (S)-(4-Bromophenyl)(phenyl)methanamine hydrochloride require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in a cool, dry environment is recommended to maintain its stability. Researchers often inquire about "storage conditions for chiral amine hydrochlorides" and "handling protocols for brominated compounds," indicating the practical considerations surrounding this material.
Future research directions for CAS No. 451503-30-3 may explore its potential in novel catalytic systems or as a scaffold for drug discovery. The compound's structural features make it an attractive candidate for fragment-based drug design, particularly in targeting protein-protein interactions. As the pharmaceutical industry continues to emphasize precision medicine and targeted therapies, chiral building blocks like this amine hydrochloride will likely gain further attention.
In conclusion, (S)-(4-Bromophenyl)(phenyl)methanamine hydrochloride represents an important tool in modern chemical research. Its combination of chirality, reactivity, and structural versatility makes it valuable across multiple disciplines. As synthetic methodologies advance and new applications emerge, this compound is poised to remain relevant in addressing contemporary scientific challenges.
451503-30-3 ((S)-(4-Bromophenyl)(phenyl)methanamine hydrochloride) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)